Cas no 7027-11-4 (Cyclohexanecarbonitrile,1,3,3-trimethyl-5-oxo-)
7027-11-4 structure
Product Name:Cyclohexanecarbonitrile,1,3,3-trimethyl-5-oxo-
Cyclohexanecarbonitrile,1,3,3-trimethyl-5-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarbonitrile,1,3,3-trimethyl-5-oxo-
- 1,3,3-Trimethyl-5-oxocyclohexanecarbonitrile
- 1,3,3-trimethyl-5-oxo-cyclohexane carbonitrile
- 1,3,3-trimethyl-5-oxo-cyclohexane-carbonitrile
- 3,3,5-Trimethyl-5-cyanocyclohexanone
- 3-Cyano-3,5,5-trimethylcyclohexanone
- 5-Oxo-1,3,3-trimethylcyc
- AI3-37061
- cyano-3 trimethyl-3,5,5 cyclohexanone
- Cychohexanecarbonitrile, 1,3,3-trimethyl-5-oxo-
- isophoronenitrile
- SBB056201
- NS00006843
- EC 411-490-4
- J23.556C
- Cyclohexanecarbonitrile, 5-oxo-1,3,3-trimethyl-
- 0IBM7D6DSA
- DTXSID8029284
- 1,3,3-trimethyl-5-oxo-1-cyclohexanecarbonitrile
- A840570
- 1,3,3-trimethyl-5-oxidanylidene-cyclohexane-1-carbonitrile
- isophorone nitrile
- EN300-7814060
- Q27236819
- CS-0261322
- Cyclohexanecarbonitrile, 1,3,3-trimethyl-5-oxo-
- UNII-0IBM7D6DSA
- NSC-171143
- NSC171143
- JJDFVIDVSCYKDS-UHFFFAOYSA-N
- AKOS006277145
- SCHEMBL647137
- 1,3,3-trimethyl-5-oxocyclohexane-1-carbonitrile
- 5-Oxo-1,3,3-trimethylcyclohexanecarbonitrile
- NSC 171143
- 5-oxo-1,3,3-trimethyl-cyclohexanecarbonitril
- 7027-11-4
- 3-cyano-3,5,5-trimethyl cyclohexanone
- 1,3,3-trimethyl-5-oxo-cyclohexanecarbonitrile
-
- MDL: MFCD01937789
- Inchi: 1S/C10H15NO/c1-9(2)4-8(12)5-10(3,6-9)7-11/h4-6H2,1-3H3
- InChI Key: JJDFVIDVSCYKDS-UHFFFAOYSA-N
- SMILES: O=C1CC(C#N)(C)CC(C)(C)C1
Computed Properties
- Exact Mass: 165.11545
- Monoisotopic Mass: 165.115364
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9
- XLogP3: 1.3
Experimental Properties
- Density: 1.53
- Boiling Point: 677.2°C at 760 mmHg
- Flash Point: 363.3°C
- Refractive Index: 1.701
- Stability/Shelf Life: Incompatible with strong oxidizing agents.
- PSA: 40.86
Cyclohexanecarbonitrile,1,3,3-trimethyl-5-oxo- Security Information
- Hazard Category Code: 22-43-48/22-52/53
- Safety Instruction: 36/37-61
-
Hazardous Material Identification:
- Risk Phrases:22-43-48/22-52/53
Cyclohexanecarbonitrile,1,3,3-trimethyl-5-oxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR54837-1g |
1,3,3-Trimethyl-5-oxo-cyclohexane-1-carbonitrile |
7027-11-4 | 1g |
£180.00 | 2025-02-20 | ||
| Apollo Scientific | OR54837-5g |
1,3,3-Trimethyl-5-oxo-cyclohexane-1-carbonitrile |
7027-11-4 | 5g |
£718.00 | 2025-02-20 | ||
| Enamine | EN300-7814060-0.05g |
1,3,3-trimethyl-5-oxocyclohexane-1-carbonitrile |
7027-11-4 | 95.0% | 0.05g |
$451.0 | 2025-03-21 | |
| Enamine | EN300-7814060-0.1g |
1,3,3-trimethyl-5-oxocyclohexane-1-carbonitrile |
7027-11-4 | 95.0% | 0.1g |
$590.0 | 2025-03-21 | |
| Enamine | EN300-7814060-0.25g |
1,3,3-trimethyl-5-oxocyclohexane-1-carbonitrile |
7027-11-4 | 95.0% | 0.25g |
$842.0 | 2025-03-21 | |
| Enamine | EN300-7814060-0.5g |
1,3,3-trimethyl-5-oxocyclohexane-1-carbonitrile |
7027-11-4 | 95.0% | 0.5g |
$1326.0 | 2025-03-21 | |
| Enamine | EN300-7814060-1.0g |
1,3,3-trimethyl-5-oxocyclohexane-1-carbonitrile |
7027-11-4 | 95.0% | 1.0g |
$1701.0 | 2025-03-21 | |
| Enamine | EN300-7814060-2.5g |
1,3,3-trimethyl-5-oxocyclohexane-1-carbonitrile |
7027-11-4 | 95.0% | 2.5g |
$3332.0 | 2025-03-21 | |
| Enamine | EN300-7814060-5.0g |
1,3,3-trimethyl-5-oxocyclohexane-1-carbonitrile |
7027-11-4 | 95.0% | 5.0g |
$4930.0 | 2025-03-21 | |
| Enamine | EN300-7814060-10.0g |
1,3,3-trimethyl-5-oxocyclohexane-1-carbonitrile |
7027-11-4 | 95.0% | 10.0g |
$7312.0 | 2025-03-21 |
Cyclohexanecarbonitrile,1,3,3-trimethyl-5-oxo- Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
7027-11-4 (Cyclohexanecarbonitrile,1,3,3-trimethyl-5-oxo-) Related Products
- 34916-10-4(4-oxocyclohexane-1-carbonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent